Cas no 1361675-30-0 (Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate)

Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate is a halogenated heterocyclic compound with potential applications in agrochemical and pharmaceutical research. Its structure features a trichlorophenyl group attached to an isonicotinate scaffold, enhancing its reactivity and binding properties. The presence of multiple chlorine atoms contributes to its stability and potential bioactivity, making it a candidate for further study in pest control or medicinal chemistry. The ester functionality allows for derivatization, offering flexibility in synthetic modifications. This compound is typically handled under controlled conditions due to its halogenated nature, requiring standard safety precautions for chlorinated organics. Its purity and structural specificity make it suitable for targeted research applications.

Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate structure

1361675-30-0 structure

Product Name:Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate

CAS No:1361675-30-0

MF:C₁₃H₇Cl₄NO₂

MW:351.012179613113

CID:4799108

Update Time:2025-11-01

Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate
- Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)11-8(4-18-5-10(11)16)7-2-6(14)3-9(15)12(7)17/h2-5H,1H3
- InChI Key： MJEVPDDMGJMHRC-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1C1C=NC=C(C=1C(=O)OC)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 357
XLogP3: 4.8
Topological Polar Surface Area: 39.2

Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023673-250mg	Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate	1361675-30-0	97%	250mg	$727.60	2022-04-03
Alichem	A023023673-500mg	Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate	1361675-30-0	97%	500mg	$980.00	2022-04-03
Alichem	A023023673-1g	Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate	1361675-30-0	97%	1g	$1,797.60	2022-04-03

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Additional information on Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate

Recent Advances in the Study of Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS: 1361675-30-0)

Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate (CAS: 1361675-30-0) is a chlorinated isonicotinate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

The synthesis of Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate has been optimized to improve yield and purity, with recent advancements highlighting the use of palladium-catalyzed cross-coupling reactions. These methods have enabled the efficient introduction of the trichlorophenyl moiety, which is critical for the compound's bioactivity. Additionally, computational studies have been employed to predict the compound's reactivity and stability, further aiding in its synthetic optimization.

In terms of biological activity, Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate has demonstrated promising results in preliminary screenings against various bacterial and fungal pathogens. Its mechanism of action appears to involve the inhibition of key enzymatic pathways, although detailed studies are still underway to elucidate the precise molecular targets. The compound's lipophilicity, conferred by the trichlorophenyl group, enhances its membrane permeability, making it a candidate for further development as an antimicrobial agent.

Beyond its antimicrobial potential, recent research has explored the compound's utility in agrochemical applications. Its chlorinated structure suggests activity against plant pathogens, and field trials are being conducted to assess its efficacy in crop protection. Environmental impact studies are also being prioritized to ensure that the compound's use aligns with sustainable agricultural practices.

In conclusion, Methyl 3-chloro-5-(2,3,5-trichlorophenyl)isonicotinate represents a versatile scaffold with significant potential in both pharmaceutical and agrochemical industries. Ongoing research aims to further characterize its biological activities, optimize its synthesis, and evaluate its safety profile. The compound's unique structural attributes and promising preliminary data underscore its importance as a subject of continued investigation in chemical biology and medicinal chemistry.